
A Comparative Guide to Tricyanomethanide and
Dicyanamide Based Ionic Liquids

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium tricyanomethanide

Cat. No.: B1326315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ionic liquids (ILs) based on the tricyanomethanide [C(CN)₃]⁻ (TCM) and dicyanamide [N(CN)₂]⁻

(DCA) anions have garnered significant attention due to their unique and tunable

physicochemical properties. Their low viscosity, high conductivity, and thermal stability make

them promising candidates for a wide range of applications, including as electrolytes in energy

storage devices, solvents in organic synthesis and catalysis, and media for CO₂ capture. This

guide provides a comprehensive comparison of TCM and DCA-based ILs, supported by

experimental data, to aid researchers in selecting the optimal ionic liquid for their specific

needs.

Physicochemical Properties: A Quantitative
Comparison
The choice between TCM and DCA-based ionic liquids often hinges on a trade-off between

viscosity, conductivity, and thermal stability. The following tables summarize key quantitative

data for some common imidazolium-based TCM and DCA ionic liquids, providing a clear basis

for comparison.

Table 1: Comparison of Physicochemical Properties of Imidazolium-Based TCM and DCA Ionic

Liquids at 25°C
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Ionic Liquid Anion
Viscosity
(mPa·s)

Ionic
Conductivit
y (mS/cm)

Density
(g/cm³)

Decomposit
ion Temp
(°C)

1-Butyl-3-

methylimidaz

olium

Tricyanometh

anide

TCM 27.5 9.4 1.05 ~320

1-Ethyl-3-

methylimidaz

olium

Tricyanometh

anide

TCM - 20 - ~300

1-Butyl-3-

methylimidaz

olium

Dicyanamide

DCA 29 10.09 - >227

1-Ethyl-3-

methylimidaz

olium

Dicyanamide

DCA 21 - - -

1-Butyl-2,3-

dimethylimida

zolium

Dicyanamide

DCA 68 2.88 - -

Note: Values are compiled from various sources and may vary slightly depending on the

measurement technique and purity of the ionic liquid.

Key Observations:

Viscosity: Both TCM and DCA anions generally lead to ILs with low viscosities compared to

many other common IL anions like bis(trifluoromethylsulfonyl)imide ([Tf₂N]⁻).[1][2][3] 1-Ethyl-

3-methylimidazolium dicyanamide exhibits a particularly low viscosity of 21 cP.[4]
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Ionic Conductivity: TCM-based ILs, such as 1-butyl-3-methylimidazolium tricyanomethanide,

exhibit high ionic conductivity, reaching up to 9.4 mS/cm at 25°C.[5][6][7][8] Dicyanamide-

based ILs also show good conductivity, with 1-butyl-3-methylimidazolium dicyanamide

having a conductivity of 10.09 mS/cm.[9][10]

Thermal Stability: TCM-based ionic liquids generally exhibit high thermal stability, with

decomposition temperatures often exceeding 300°C.[6][8][11] Dicyanamide-based ILs also

possess good thermal stability.[12]

Density: ILs containing cyano-based anions like TCM and DCA tend to have lower densities

(around 1.0 g/cm³) compared to those with fluorinated anions.[7]

Structural Comparison of Anions
The differences in the physicochemical properties of TCM and DCA based ionic liquids can be

attributed to the distinct structures of their anions.

Caption: Molecular structures of the tricyanomethanide and dicyanamide anions.

The planar and more symmetric structure of the tricyanomethanide anion, with its charge

delocalized over three cyano groups, contributes to weaker cation-anion interactions. This often

results in lower viscosity and higher ionic conductivity compared to dicyanamide, where the

negative charge is primarily on the central nitrogen atom.

Experimental Protocols
The synthesis and characterization of TCM and DCA-based ionic liquids follow well-established

procedures. Below are generalized experimental protocols for their preparation and the

measurement of key physicochemical properties.

Synthesis of Imidazolium-Based TCM and DCA Ionic
Liquids
A common synthetic route for preparing these ionic liquids is a two-step process involving

quaternization of the imidazole followed by an anion exchange reaction.
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General Synthesis Workflow for TCM and DCA Ionic Liquids

Step 1: Quaternization Step 2: Anion Exchange

1-Methylimidazole + Alkyl Halide

Solvent (e.g., Toluene)
Heat (e.g., 70°C, 24h)

1-Alkyl-3-methylimidazolium Halide

1-Alkyl-3-methylimidazolium Halide

Metathesis Reagent:
- K[C(CN)₃] for TCM

- Na[N(CN)₂] or Ag[N(CN)₂] for DCA

Solvent (e.g., Acetone or Water)
Stir at Room Temperature (e.g., 24h)

Filtration to remove precipitated salt (e.g., KX, NaX, AgX)

Solvent removal under vacuum
Further purification (e.g., extraction with ethyl acetate)

1-Alkyl-3-methylimidazolium [TCM] or [DCA]

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of TCM and DCA ionic liquids.
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Detailed Methodology:

Quaternization: 1-methylimidazole and an equimolar amount of the desired alkyl halide (e.g.,

1-bromobutane) are dissolved in a suitable solvent such as toluene. The mixture is heated

(e.g., at 70°C) with stirring for approximately 24 hours. After cooling, the resulting 1-alkyl-3-

methylimidazolium halide is separated, washed with a solvent like ethyl acetate to remove

unreacted starting materials, and dried under vacuum.

Anion Exchange:

For TCM-ILs: The 1-alkyl-3-methylimidazolium halide is dissolved in a solvent like

acetone. An equimolar amount of potassium tricyanomethanide (K[C(CN)₃]) is added, and

the mixture is stirred at room temperature for about 24 hours. The precipitated potassium

halide is removed by filtration.

For DCA-ILs: The 1-alkyl-3-methylimidazolium halide is reacted with an equimolar amount

of sodium dicyanamide (Na[N(CN)₂]) or silver dicyanamide (Ag[N(CN)₂]) in a suitable

solvent (e.g., acetone or water).[9][13] The mixture is stirred for approximately 24 hours at

room temperature. The resulting sodium or silver halide precipitate is removed by filtration.

[13]

Purification: The solvent from the filtrate is removed using a rotary evaporator. The resulting

ionic liquid is further purified by washing with a solvent like ethyl acetate or dichloromethane

to remove any remaining impurities and then dried under high vacuum for several hours to

remove any residual solvent and water.[13][14]

Characterization Protocols
Viscosity Measurement: The dynamic viscosity of the ionic liquids is typically measured using a

rotational viscometer or a falling-ball viscometer. The temperature is controlled using a

thermostat bath to obtain viscosity data as a function of temperature.

Ionic Conductivity Measurement: Ionic conductivity is determined using a conductivity meter

with a calibrated probe. The sample is placed in a temperature-controlled cell, and

measurements are taken over a range of temperatures.
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Thermal Stability Analysis: Thermogravimetric analysis (TGA) is used to determine the thermal

stability of the ionic liquids.[12] A small sample is heated at a constant rate (e.g., 10 °C/min)

under an inert atmosphere (e.g., nitrogen), and the mass loss is recorded as a function of

temperature.[15] The onset of decomposition is typically reported as the temperature at which a

5% or 10% mass loss is observed.

Applications
Both TCM and DCA-based ionic liquids have shown great promise in a variety of applications.

Electrochemical Devices: Due to their high ionic conductivity and wide electrochemical

stability windows, they are extensively studied as electrolytes in electrochemical double-layer

capacitors (EDLCs) or supercapacitors, batteries, and dye-sensitized solar cells.[5][6][16][17]

[18][19]

Solvents for Synthesis and Catalysis: Their unique solvent properties make them suitable

media for various organic reactions and catalytic processes.

Extraction: Dicyanamide-based ionic liquids have been utilized for the extraction of metal

ions.[20]

Antifungal Agents: Some dicyanamide-based ionic liquids have demonstrated fungicidal

activity.[13][21]

Conclusion
Tricyanomethanide and dicyanamide-based ionic liquids represent two important classes of ILs

with highly desirable properties. TCM-based ILs often exhibit slightly lower viscosity and higher

conductivity due to the planar, highly symmetric nature of the anion. DCA-based ILs are also

excellent conductors with low viscosity and have been explored in a broader range of

applications, including extraction and as antimicrobial agents. The choice between these two

classes of ionic liquids will ultimately depend on the specific requirements of the application,

such as the desired conductivity, viscosity, thermal stability, and cost. This guide provides the

foundational data and methodologies to assist researchers in making an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scienomics.com [scienomics.com]

2. researchgate.net [researchgate.net]

3. The tricyanomethanide anion favors low viscosity of the pure ionic liquid and its aqueous
mixtures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

4. researchgate.net [researchgate.net]

5. Ionic liquids containing tricyanomethanide anions: physicochemical characterisation and
performance as electrochemical double-layer capacitor electrolytes - Physical Chemistry
Chemical Physics (RSC Publishing) [pubs.rsc.org]

6. researchgate.net [researchgate.net]

7. Ionic liquids containing tricyanomethanide anions: physicochemical characterisation and
performance as electrochemical double-layer capacitor electrol ... - Physical Chemistry
Chemical Physics (RSC Publishing) DOI:10.1039/C7CP03377J [pubs.rsc.org]

8. researchgate.net [researchgate.net]

9. Frontiers | Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic
Liquids [frontiersin.org]

10. Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids -
PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. pubs.acs.org [pubs.acs.org]

13. Synthesis and fungicidal activity of imidazole dicyanamide ionic liquids - ProQuest
[proquest.com]

14. pubs.acs.org [pubs.acs.org]

15. Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development
[mdpi.com]

16. nbinno.com [nbinno.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1326315?utm_src=pdf-custom-synthesis
https://www.scienomics.com/thermophysical-properties-of-imidazolium-tricyanomethanide-ionic-liquids-experiments-and-molecular-simulation/
https://www.researchgate.net/publication/283776856_The_Tricyanomethanide_Anion_Favors_Low_Viscosity_of_the_Pure_Ionic_Liquid_and_Its_Aqueous_Mixtures
https://pubs.rsc.org/en/content/articlelanding/2015/cp/c5cp05666g
https://pubs.rsc.org/en/content/articlelanding/2015/cp/c5cp05666g
https://www.researchgate.net/publication/239234675_Low_viscosity_ionic_liquids_based_on_organic_salts_of_the_dicyanamide_anion
https://pubs.rsc.org/en/content/articlelanding/2017/cp/c7cp03377j
https://pubs.rsc.org/en/content/articlelanding/2017/cp/c7cp03377j
https://pubs.rsc.org/en/content/articlelanding/2017/cp/c7cp03377j
https://www.researchgate.net/profile/Vitor-L-Martins/publication/317669870_Ionic_liquids_containing_tricyanomethanide_anions_Physicochemical_characterisation_and_performance_as_electrochemical_double-layer_capacitor_electrolytes/links/59df3c6ca6fdccfcfda3207f/Ionic-liquids-containing-tricyanomethanide-anions-Physicochemical-characterisation-and-performance-as-electrochemical-double-layer-capacitor-electrolytes.pdf
https://pubs.rsc.org/en/content/articlehtml/2017/cp/c7cp03377j
https://pubs.rsc.org/en/content/articlehtml/2017/cp/c7cp03377j
https://pubs.rsc.org/en/content/articlehtml/2017/cp/c7cp03377j
https://www.researchgate.net/publication/343399642_Density_viscosity_and_high-pressure_conductivity_studies_of_tricyanomethanide-based_ionic_liquids
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00059/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00059/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5862833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5862833/
https://www.researchgate.net/publication/244573121_Ionic_Liquids_Based_on_Imidazolium_and_Pyrrolidinium_Salts_of_the_Tricyanomethanide_Anion
https://pubs.acs.org/doi/10.1021/ie5009597
https://www.proquest.com/openview/34ce0ea7733ee3f92782e895a883483f/1?pq-origsite=gscholar&cbl=2039839
https://www.proquest.com/openview/34ce0ea7733ee3f92782e895a883483f/1?pq-origsite=gscholar&cbl=2039839
https://pubs.acs.org/doi/10.1021/acs.jced.9b00654
https://www.mdpi.com/2227-9717/9/2/337
https://www.mdpi.com/2227-9717/9/2/337
https://www.nbinno.com/article/other-organic-chemicals/role-dicyanamide-ionic-liquids-chemical-innovations-uh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. pubs.acs.org [pubs.acs.org]

18. researchgate.net [researchgate.net]

19. Physicochemical characterizations of novel dicyanamide-based ionic liquids applied as
electrolytes for supercapacitors - RSC Advances (RSC Publishing)
DOI:10.1039/C8RA05820B [pubs.rsc.org]

20. Use of dicyanamide ionic liquids for extraction of metal ions - RSC Advances (RSC
Publishing) [pubs.rsc.org]

21. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Tricyanomethanide and
Dicyanamide Based Ionic Liquids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326315#a-comparative-study-of-tricyanomethanide-
and-dicyanamide-based-ionic-liquids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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